2-Phenylaminocarbonyl-7-methoxybenzofuran
Cat. No. B8573753
M. Wt: 267.28 g/mol
InChI Key: VWMMYZWXVOPVIG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06716987B1
Procedure details
Substantially the same procedure as in Step A of Reference Example 58 was repeated using 7-methoxybenzofuran-2-carbonyl chloride and aniline to give Compound IIbg (13.0 g, 68.2%) as a yellowish white solid.
Identifiers
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REACTION_CXSMILES
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[CH3:1][O:2][C:3]1[C:11]2[O:10][C:9]([C:12](Cl)=[O:13])=[CH:8][C:7]=2[CH:6]=[CH:5][CH:4]=1.[NH2:15][C:16]1[CH:21]=[CH:20][CH:19]=[CH:18][CH:17]=1>>[C:16]1([NH:15][C:12]([C:9]2[O:10][C:11]3[C:3]([O:2][CH3:1])=[CH:4][CH:5]=[CH:6][C:7]=3[CH:8]=2)=[O:13])[CH:21]=[CH:20][CH:19]=[CH:18][CH:17]=1
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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COC1=CC=CC=2C=C(OC21)C(=O)Cl
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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NC1=CC=CC=C1
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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to give Compound IIbg (13.0 g, 68.2%) as a yellowish white solid
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Outcomes
Product
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Name
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Type
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Smiles
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C1(=CC=CC=C1)NC(=O)C=1OC2=C(C1)C=CC=C2OC
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
